Cas no 57103-14-7 (9-(4-fluorophenyl)-9H-Carbazole)

• Product Name: 9-(4-fluorophenyl)-9H-Carbazole
• CAS No: 57103-14-7
• MF: C₁₈H₁₂FN
• MW: 261.292987823486
• CID: 1114212
• PubChem ID: 20654634
• Update Time: 2025-04-24

9-(4-fluorophenyl)-9H-Carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(4-fluorophenyl)-9H-Carbazole
• 9H-Carbazole, 9-(4-fluorophenyl)- 9-(4-Fluorophenyl)carbazole
• 57103-14-7
• CHEMBL2425166
• CS-0160000
• SCHEMBL29385
• E74974
• 9-(4-fluorophenyl)carbazole
• p-fluorophenyl-9 carbazole
• DTXSID601303287
• BS-49014
• 9H-Carbazole, 9-(4-fluorophenyl)-

• Inchi： 1S/C18H12FN/c19-13-9-11-14(12-10-13)20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-12H
• InChI Key： VCYZFGQPKNTPFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 261.095377549g/mol
• Monoisotopic Mass: 261.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-(4-fluorophenyl)-9H-Carbazole

9-(4-Fluorophenyl)-9H-Carbazole: A Comprehensive Overview

9-(4-Fluorophenyl)-9H-Carbazole (CAS No. 57103-14-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic electronics, materials science, and pharmaceutical research. This compound, also referred to as 4-fluorophenylcarbazole, is a derivative of carbazole, a tricyclic structure composed of two benzene rings fused to a pyridine ring. The introduction of a fluorine atom at the para position of the phenyl group introduces unique electronic and structural properties, making it a versatile building block for advanced materials.

The synthesis of 9-(4-fluorophenyl)-9H-Carbazole typically involves nucleophilic aromatic substitution or coupling reactions, often utilizing aryl halides and carbaldehyde derivatives. Recent advancements in catalytic methods, such as the use of transition metal catalysts like palladium, have significantly enhanced the efficiency and scalability of these reactions. This has enabled researchers to explore its potential in various applications with greater ease.

One of the most promising areas of research involving 9-(4-fluorophenyl)-9H-Carbazole is its application in organic light-emitting diodes (OLEDs). The compound's ability to act as both a hole transport material and an emissive layer component has been extensively studied. Its high thermal stability and excellent charge transport properties make it an ideal candidate for next-generation OLED devices, particularly for applications requiring high brightness and long operational lifetimes.

In addition to its role in OLEDs, 9-(4-fluorophenyl)-9H-Carbazole has also been investigated for its potential in organic photovoltaics (OPVs). The fluorine substitution at the para position enhances the molecule's electron-withdrawing capabilities, which can improve the charge separation efficiency in bulk heterojunction solar cells. Recent studies have demonstrated that incorporating this compound into donor-acceptor blends can lead to improved power conversion efficiencies, making it a valuable component in sustainable energy technologies.

The electronic properties of 9-(4-fluorophenyl)-9H-Carbazole are further exploited in the field of organic field-effect transistors (OFETs). Its ability to facilitate efficient hole transport makes it suitable for applications requiring high carrier mobility. Researchers have reported promising results with this compound in both solution-processable and vacuum-deposited OFET architectures, highlighting its versatility across different device configurations.

Beyond electronics, 9-(4-fluorophenyl)-9H-Carbazole has shown potential in biomedical applications. Its fluorescent properties have been leveraged for imaging applications, where it serves as a fluorescent probe for detecting specific biomolecules. Recent advancements in bioconjugation techniques have further expanded its utility in diagnostics and drug delivery systems.

The structural versatility of 9-(4-fluorophenyl)-9H-Carbazole also extends to its use as a precursor for more complex molecules. By modifying the fluorine substituent or introducing additional functional groups, researchers can tailor its properties for specific applications. For instance, fluorination at different positions or the introduction of electron-donating groups can significantly alter its electronic behavior, enabling fine-tuned performance in various devices.

Recent studies have also explored the use of 9-(4-fluorophenyl)-9H-Carbazole in thermoelectric materials. Its ability to conduct electricity while exhibiting low thermal conductivity makes it a candidate for waste heat recovery systems. Although still in the early stages of development, this application holds promise for improving energy efficiency in industrial processes.

In conclusion, 9-(4-Fluorophenyl)-9H-Carbazole (CAS No. 57103-14-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique electronic properties, structural flexibility, and compatibility with advanced fabrication techniques make it an invaluable material for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly significant role in shaping future technologies.